N-[5-(4-morpholinylsulfonyl)-2-(1-pyrrolidinyl)phenyl]-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide

• Molecular Formula: C23H29N3O4S2
• Molecular Weight: 475.6 g/mol
• IUPAC Name: N-(5-morpholin-4-ylsulfonyl-2-pyrrolidin-1-ylphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C23H29N3O4S2/c27-23(22-15-17-5-1-2-6-21(17)31-22)24-19-16-18(7-8-20(19)25-9-3-4-10-25)32(28,29)26-11-13-30-14-12-26/h7-8,15-16H,1-6,9-14H2,(H,24,27)
• InChI Key: PODUXAQFLMUPKS-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C=C(S2)C(=O)NC3=C(C=CC(=C3)S(=O)(=O)N4CCOCC4)N5CCCC5

Description

N-[5-(4-morpholinylsulfonyl)-2-(1-pyrrolidinyl)phenyl]-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide is an aromatic amide.

Scientific Research Applications

Biological Activity

Compounds related to N-[5-(4-morpholinylsulfonyl)-2-(1-pyrrolidinyl)phenyl]-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide, such as various tetrahydrobenzo[b]thiophene derivatives, have been studied for their biological activities. For example, some thiophene-3-carboxamide derivatives demonstrate antibacterial and antifungal activities. Their structural characteristics, like the presence of an intramolecular N-H.N hydrogen bond, contribute to these properties (Vasu, Nirmala, Chopra, Mohan, & Saravanan, 2005).

Synthesis and Analysis

The synthesis of related compounds, including carboxamide derivatives, is of interest due to their potential biological activities. Microwave irradiation has been used as a method to synthesize tetrahydrobenzothiophene derivatives, indicating a focus on efficient and novel synthetic methods (Abdalha, Abou El-Regal, El-Kassaby, & Ali, 2011). Additionally, the optimization of synthesis methods and high-performance liquid chromatography (HPLC) analysis of azomethine derivatives of similar compounds has been explored, highlighting the importance of precise synthesis and analytical techniques in this field (Chiriapkin, Kodonidi, & Larsky, 2021).

Antitumor Properties

Some derivatives of tetrahydro-1-benzothiophene-3-carboxamide have shown significant antitumor effects, indicating the potential of these compounds in cancer research. The structural modifications in these compounds play a critical role in their ability to inhibit the growth of tumor cells, suggesting a promising direction for future research in anticancer agents (Ostapiuk, Frolov, & Matiychuk, 2017).

Other Applications

The diverse chemical structure of tetrahydrobenzo[b]thiophene and related compounds allows for a variety of applications in medicinal chemistry. For example, their modifications can lead to the development of potential antipsychotic agents, as seen in the synthesis and evaluation of heterocyclic carboxamides (Norman, Navas, Thompson, & Rigdon, 1996).